2-(Tetrahydrofuran-2-yl)ethyl methanesulfonate

• IUPAC Name: 2-(oxolan-2-yl)ethyl methanesulfonate
• InChI: InChI=1S/C7H14O4S/c1-12(8,9)11-6-4-7-3-2-5-10-7/h7H,2-6H2,1H3
• InChI Key: ZBKAXMKMMCQJPX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCCC1CCCO1
• Molecular Formula: C7H14O4S
• DSSTOX Substance ID: DTXSID501242955
• Molecular Weight: 194.25 g/mol
• CAS RN: 133243-93-3

Description

2-(Tetrahydrofuran-2-yl)ethyl methanesulfonate is a chemical compound with the molecular formula C7H14O4S. It is also known by other synonyms such as 2-(oxolan-2-yl)ethyl methanesulfonate and 2-Furanethanol, tetrahydro-, 2-methanesulfonate.

Synthesis Analysis

The synthesis of bis(Tetrahydrofurfuryl) Ether, a related compound, has been reported.

Molecular Structure Analysis

The molecular structure of 2-(Tetrahydrofuran-2-yl)ethyl methanesulfonate consists of a tetrahydrofuran ring attached to an ethyl methanesulfonate group. The molecular weight of the compound is 194.24866.

Physical And Chemical Properties Analysis

The boiling point of 2-(Tetrahydrofuran-2-yl)ethyl methanesulfonate is predicted to be 335.2±15.0 °C and its density is predicted to be 1.204±0.06 g/cm3.

Scientific Research Applications

Chemical Synthesis and Modification

2-(Tetrahydrofuran-2-yl)ethyl methanesulfonate plays a critical role in chemical synthesis and modification processes. For instance, it acts as an intermediate in the synthesis of various chemical compounds, including pharmaceuticals. An example includes its use in the preparation of dinotefuran, a neonicotinoid insecticide, where it serves as a key intermediate. This process involves condensation, reduction, cyclization, and sulfonation steps to produce the target molecule, highlighting its versatility in complex chemical synthesis (Liu An-chang et al., 2009).

Catalysis and Reaction Acceleration

Ferrous methanesulfonate has been identified as an efficient and recyclable catalyst for the tetrahydropyranylation of alcohols and phenols under solvent-free conditions, suggesting that related sulfonates, including 2-(Tetrahydrofuran-2-yl)ethyl methanesulfonate, could potentially offer similar catalytic properties. This catalysis is significant for the green chemistry field, as it promotes reactions under environmentally friendly conditions and demonstrates the potential for sulfonates in catalytic applications (Min Wang et al., 2011).

Biological Studies and Enzyme Inhibition

Compounds structurally related to 2-(Tetrahydrofuran-2-yl)ethyl methanesulfonate have been investigated for their biological activities, including enzyme inhibition. Sulfonamide derivatives of aminoindanes and aminotetralins, which share a functional similarity with tetrahydrofuran-2-yl)ethyl methanesulfonates, have shown inhibition effects on human carbonic anhydrase isozymes. These findings underline the potential of tetrahydrofuran-2-yl derivatives in designing inhibitors for various enzymes, contributing to the development of new therapeutic agents (Yusuf Akbaba et al., 2014).

Environmental and Microbial Research

The microbial metabolism of methanesulfonic acid, closely related to methanesulfonates like 2-(Tetrahydrofuran-2-yl)ethyl methanesulfonate, is crucial for understanding the biogeochemical cycling of sulfur. Studies have shown that methanesulfonic acid serves as a sulfur source for diverse aerobic bacteria, highlighting the environmental significance of sulfonates and their derivatives in microbial nutrient cycles (Donovan P. Kelly & J. Murrell, 1999).

Synthesis routes and methods

Procedure details

To an ice cooled stirring solution of 2-(tetrahydrofuran-2-yl)ethanol (1.9 g) and triethylamine (4.4 ml) in dry dichloromethane (30 ml) was added dropwise over 5 min methanesulphonyl chloride (1.59 ml). The mixture was allowed to warm slowly to ambient temperature over 16 h then washed with saturated sodium hydrogen carbonate. The aqueous layer was further extracted with dichloromethane and the combined extracts washed with brine, dried by passing through a phase separation cartridge and stripped to give the title compound as a light brown oil, yield 3.1 g.